(2R)-2-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)-1-Pyrrolidinecarboxylic acid phenylmethyl ester

• CAS No.: 2198380-46-8
• Molecular Formula: C18H18BrN5O2
• Molecular Weight: 416.3 g/mol
• IUPAC Name: benzyl (2R)-2-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H18BrN5O2/c19-15-14-16(20)21-8-10-24(14)17(22-15)13-7-4-9-23(13)18(25)26-11-12-5-2-1-3-6-12/h1-3,5-6,8,10,13H,4,7,9,11H2,(H2,20,21)/t13-/m1/s1
• InChI Key: DLXYYJDQLZHBNU-CYBMUJFWSA-N
• Isomeric SMILES: C1C[C@@H](N(C1)C(=O)OCC2=CC=CC=C2)C3=NC(=C4N3C=CN=C4N)Br
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C3=NC(=C4N3C=CN=C4N)Br

Description

The compound "(2R)-2-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)-1-Pyrrolidinecarboxylic acid phenylmethyl ester" is a chiral molecule with the R-configuration at the pyrrolidine carbon. It features an imidazo[1,5-a]pyrazine core substituted with an amino group at position 8 and a bromine atom at position 1. The phenylmethyl ester group enhances its stability and solubility for pharmaceutical applications.

Biological Activity

The compound (2R)-2-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)-1-Pyrrolidinecarboxylic acid phenylmethyl ester is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique combination of structural elements, including a pyrrolidine ring and an imidazo[1,5-a]pyrazine moiety, which suggest various interactions with biological targets.

• Molecular Formula: C$_{18}$H$_{18}$BrN$_5$O$_2$
• Molecular Weight: 416.27 g/mol
• Density: Approximately 1.0 g/cm³ (predicted)
• pKa: 4.67 ± 0.30 (predicted)

Biological Activity Predictions

The biological activity of this compound is inferred from its structural characteristics and the known activities of similar compounds. The following table summarizes the predicted activities based on structural features:

Compound Class	Structural Features	Predicted Biological Activity
Imidazo[1,5-a]pyrazine	Imidazole ring fused with pyrazine	Anticancer, antimicrobial
Pyrrolidine	Five-membered nitrogen-containing ring	Neuroprotective, analgesic
Phenylmethyl ester	Ester functional group	Potential for enhanced bioavailability

Mechanistic Insights

The mechanism of action for (2R)-2-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)-1-Pyrrolidinecarboxylic acid phenylmethyl ester may involve:

• Inhibition of Enzymatic Pathways: Similar compounds have shown inhibitory effects on various kinases and enzymes involved in cancer progression.
• Receptor Modulation: The structural components may interact with specific receptors, potentially leading to therapeutic effects in neurodegenerative diseases.

Case Studies and Research Findings

Research has indicated that compounds with similar structures exhibit significant biological activities. For instance:

• Anticancer Activity: Studies on imidazo[1,5-a]pyrazine derivatives have demonstrated their ability to inhibit tumor cell proliferation through apoptosis induction.
• Neuroprotective Effects: Pyrrolidine derivatives are often explored for their neuroprotective properties in models of neurodegeneration.
• Antimicrobial Properties: The presence of an amino group in related compounds has been linked to enhanced antimicrobial activity.

Synthesis and Development

The synthesis of (2R)-2-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)-1-Pyrrolidinecarboxylic acid phenylmethyl ester typically involves multiple steps:

• Starting materials are reacted under controlled conditions to form intermediates.
• Purification processes such as recrystallization are employed to isolate the final product.

Comparison with Similar Compounds

Research Findings and Implications

• Stereochemical Impact : The S-enantiomer’s established role underscores the importance of chirality in drug design. The R-enantiomer’s properties remain speculative but warrant investigation for alternative therapeutic pathways.
• Substituent Effects: The amino group at position 8 is critical for hydrogen bonding in Acalabrutinib’s mechanism, while bromine at position 1 facilitates further cross-coupling reactions .
• Synthetic Challenges : Derivatives like the pyridin-2-ylcarbamoyl variant require advanced synthesis techniques due to their complexity, whereas halogenated analogs offer modular reactivity .

Notes

The provided evidence focuses on the S-enantiomer and its derivatives; data on the R-enantiomer is absent, necessitating inferences from structural analogs.

Patent restrictions may apply to these compounds, limiting their use to R&D without explicit authorization .

Storage recommendations (cool, dry conditions) for the S-enantiomer likely apply to the R-form due to structural similarity .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for this compound, and how is its purity validated?

• Synthesis : The compound is typically synthesized via multi-step reactions, starting with bromination of imidazo[1,5-a]pyrazine intermediates followed by stereoselective coupling with a pyrrolidine-carboxylate moiety. Key steps include protecting group strategies (e.g., benzyl esters) and chiral resolution to ensure the (2R)-configuration .
• Characterization : Techniques include 1H/13C NMR to confirm regiochemistry and stereochemistry, HRMS for molecular weight validation, and HPLC for purity assessment (>95% typically required). Solubility in DMSO/ethanol is critical for downstream applications .

Q. How does the compound's stereochemistry impact its biological activity?

• The (2R)-configuration at the pyrrolidine ring is essential for binding to target enzymes (e.g., kinases in Bruton’s tyrosine kinase inhibitors like Acalabrutinib). Enantiomeric impurities can reduce potency by >50%, necessitating chiral HPLC or SFC (supercritical fluid chromatography) for analysis .

Q. What storage conditions are recommended to maintain stability?

• Store in airtight containers at 2–8°C with desiccants to prevent hydrolysis. Degradation under light/moisture produces brominated byproducts, detectable via LC-MS. Accelerated stability studies (40°C/75% RH for 6 months) are advised for long-term storage protocols .

Advanced Research Questions

Q. How can reaction yields be improved during the bromination of imidazo[1,5-a]pyrazine intermediates?

• Optimization Strategies :

• Use NBS (N-bromosuccinimide) in DMF at 0°C to minimize over-bromination.
• Monitor reaction progress via TLC (Rf = 0.3 in ethyl acetate/hexane 1:1) and quench with Na2S2O3 to prevent side reactions.
• Yield increases from 55% to 75% are achievable by substituting DMF with acetonitrile, reducing polar byproducts .

Q. How to resolve spectral contradictions when characterizing regioisomeric impurities?

• Case Study : A discrepancy in 1H NMR δ 7.8–8.2 ppm (imidazole protons) may indicate regioisomers. Use 2D NMR (HSQC, HMBC) to assign coupling patterns. For example, HMBC correlations between pyrrolidine-CH and imidazo-N confirm the correct substitution pattern .
• HRMS with isotopic pattern analysis distinguishes brominated isomers (e.g., [M+2]+ peak ratio ≈ 1:1 for Br) .

Q. What methods are effective for impurity profiling and quantification?

• HPLC-DAD/ELSD : Use a C18 column (gradient: 5–95% acetonitrile in 0.1% TFA over 30 min) to separate impurities. Major impurities include de-brominated (∼0.5%) and hydrolyzed ester (∼0.3%) byproducts.
• LC-MS/MS : Identify trace impurities (LOQ = 0.1%) via fragmentation patterns (e.g., m/z 398 → 280 for ester hydrolysis) .

Q. How to optimize enantiomeric excess (ee) during chiral synthesis?

• Chiral Auxiliaries : Employ (S)-proline derivatives to induce asymmetry, achieving >90% ee.
• Kinetic Resolution : Use lipases (e.g., Candida antarctica) in toluene to selectively hydrolyze the undesired (2S)-enantiomer. Monitor ee via chiral HPLC (Chiralpak AD-H column, hexane:isopropanol 85:15) .

Key Challenges and Solutions

• Low Yield in Coupling Steps : Switch from HATU to COMU as a coupling reagent to reduce epimerization .
• Spectral Overlaps : Use DEPT-135 NMR to differentiate CH2/CH3 groups in pyrrolidine .